Cas no 1096285-09-4 (N-(3-Amino-4-methylphenyl)-2-(3-fluorophenoxy)-acetamide)

• Product Name: N-(3-Amino-4-methylphenyl)-2-(3-fluorophenoxy)-acetamide
• CAS No: 1096285-09-4
• MF: C₁₅H₁₅FN₂O₂
• MW: 274.290207147598
• CID: 4679881
• Update Time: 2025-11-03

N-(3-Amino-4-methylphenyl)-2-(3-fluorophenoxy)-acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-amino-4-methylphenyl)-2-(3-fluorophenoxy)acetamide
• N-(3-AMINO-4-METHYLPHENYL)-2-(3-FLUOROPHENOXY)-ACETAMIDE
• N-(3-Amino-4-methylphenyl)-2-(3-fluorophenoxy)-acetamide

• Inchi： 1S/C15H15FN2O2/c1-10-5-6-12(8-14(10)17)18-15(19)9-20-13-4-2-3-11(16)7-13/h2-8H,9,17H2,1H3,(H,18,19)
• InChI Key： RHGOBWQGXTZGQP-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)OCC(NC1C=CC(C)=C(C=1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 327
• Topological Polar Surface Area: 64.4

Additional information on N-(3-Amino-4-methylphenyl)-2-(3-fluorophenoxy)-acetamide

N-(3-Amino-4-methylphenyl)-2-(3-fluorophenoxy)-acetamide (CAS No. 1096285-09-4): A Comprehensive Overview

N-(3-Amino-4-methylphenyl)-2-(3-fluorophenoxy)-acetamide, with the CAS number 1096285-09-4, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include an amino group, a methyl group, and a fluorinated phenoxy moiety. These functional groups contribute to its potential therapeutic applications and make it an interesting subject for further investigation.

The chemical structure of N-(3-Amino-4-methylphenyl)-2-(3-fluorophenoxy)-acetamide can be represented as follows: C₁₄H₁₅FN₂O. The presence of the amino and methyl groups on the phenyl ring, along with the fluorinated phenoxy group, imparts specific physicochemical properties to the molecule. These properties are crucial for its interaction with biological targets and its potential as a lead compound in drug discovery.

Recent studies have highlighted the potential of N-(3-Amino-4-methylphenyl)-2-(3-fluorophenoxy)-acetamide in various therapeutic areas. One notable area of research is its activity as a selective serotonin reuptake inhibitor (SSRI). SSRIs are widely used in the treatment of depression, anxiety disorders, and other psychiatric conditions. The unique combination of functional groups in N-(3-Amino-4-methylphenyl)-2-(3-fluorophenoxy)-acetamide may enhance its binding affinity to serotonin transporters, potentially leading to improved efficacy and reduced side effects compared to existing SSRIs.

In addition to its potential as an SSRI, N-(3-Amino-4-methylphenyl)-2-(3-fluorophenoxy)-acetamide has shown promise in the treatment of neurodegenerative diseases. Research has indicated that this compound may have neuroprotective properties, which could be beneficial in conditions such as Alzheimer's disease and Parkinson's disease. The mechanism behind these neuroprotective effects is thought to involve the modulation of oxidative stress and inflammation, both of which are key factors in the progression of neurodegenerative disorders.

Another area of interest is the potential use of N-(3-Amino-4-methylphenyl)-2-(3-fluorophenoxy)-acetamide as an anti-inflammatory agent. Inflammation plays a critical role in various diseases, including cardiovascular diseases, autoimmune disorders, and cancer. Studies have shown that this compound can inhibit the production of pro-inflammatory cytokines and reduce inflammation in both in vitro and in vivo models. This property makes it a promising candidate for further development as an anti-inflammatory drug.

The pharmacokinetic properties of N-(3-Amino-4-methylphenyl)-2-(3-fluorophenoxy)-acetamide have also been extensively studied. Its oral bioavailability, distribution, metabolism, and excretion have been evaluated in preclinical models. The results indicate that this compound has favorable pharmacokinetic profiles, which are essential for its effective use as a therapeutic agent. Additionally, its low toxicity profile further supports its potential for clinical applications.

Clinical trials are currently underway to assess the safety and efficacy of N-(3-Amino-4-methylphenyl)-2-(3-fluorophenoxy)

In conclusion, N-(3-Amino-4-methylphenyl)